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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylene dimaleate, with the CAS number 15498-42-7, is a diester formed from the reaction of
ethylene glycol and two equivalents of maleic acid. Its chemical structure, featuring two reactive
double bonds, makes it a valuable monomer and crosslinking agent in polymer chemistry. This
guide provides a comprehensive overview of the properties, synthesis, and potential
applications of Ethylene dimaleate, with a particular focus on its relevance in the fields of
polymer science and drug delivery.

Chemical and Physical Properties

Ethylene dimaleate, systematically named 2-Butenedioic acid (22)-, 1,2-ethanediyl ester,
possesses a range of chemical and physical properties that are crucial for its application in
material science. These properties are summarized in the table below.
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Property Value Reference
Molecular Formula C10H100s [1112]
Molecular Weight 258.18 g/mol [2]
Appearance Not specified in literature

Melting Point 110-113 °C [2]
Boiling Point 505.3 °C at 760 mmHg [1]
Density 1.458 g/cm3 [1]
LogP -0.64560 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

C)(;untg p 8 12
Rotatable Bond Count 9 [2]

Table 1: Physicochemical Properties of Ethylene Dimaleate

Synthesis

The primary method for synthesizing Ethylene dimaleate is through the esterification of
ethylene glycol with maleic anhydride or maleic acid. While a detailed, standalone protocol for
the synthesis of the pure monomer is not readily available in the reviewed literature, the
synthesis of polyesters derived from these precursors provides a clear indication of the reaction
conditions.

General Experimental Protocol for Polyester Synthesis

This protocol is adapted from general procedures for the synthesis of unsaturated polyesters
from ethylene glycol and maleic anhydride.

Materials:

e Maleic anhydride (1 mole equivalent)
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o Ethylene glycol (1.1 mole equivalent, 10% excess)

 Inert gas (e.g., Nitrogen or Argon)

o Reaction vessel equipped with a stirrer, thermometer, and a condenser for water removal.
Procedure:

e The reaction vessel is charged with maleic anhydride and ethylene glycol.

e The mixture is heated to a temperature of 150-200 °C under a continuous stream of inert gas
to prevent oxidation and to facilitate the removal of the water byproduct.

e The reaction is allowed to proceed for several hours (e.g., 2-20 hours) until the desired
degree of esterification is achieved. The progress of the reaction can be monitored by
measuring the amount of water collected or by analyzing the acid value of the reaction
mixture.

o For the synthesis of the monomer, the reaction would be stopped at an earlier stage, and the
product would be purified, likely through recrystallization or chromatography. However, for
polyester synthesis, the reaction is driven to a higher conversion.

Byproduct Removal of Water

q g Reaction Vessel » I ) A
Maleic Anhydride + Ethylene Glycol (150-200°C, Inert Atmosphere) Esterification Reaction 7
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Caption: Synthesis of Ethylene Dimaleate/Polyester.

Applications in Drug Development

The bifunctional nature of Ethylene dimaleate, with its two polymerizable maleate groups,
makes it a promising candidate for the development of crosslinked polymer networks,
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particularly hydrogels, for drug delivery applications.

Hydrogels for Controlled Release

Hydrogels are three-dimensional, water-swollen polymer networks that can encapsulate and
release therapeutic agents in a controlled manner. Ethylene dimaleate can be used as a
crosslinking agent to form these networks. The properties of the resulting hydrogel, such as its
swelling ratio, mechanical strength, and drug release profile, can be tuned by varying the
concentration of Ethylene dimaleate.

A key reaction for the formation of hydrogels using Ethylene dimaleate is the thiol-Michael
addition. This is a highly efficient "click" reaction that occurs between the maleate groups of
Ethylene dimaleate and thiol-containing molecules, such as multi-arm PEG-thiols, under mild,
often catalyst-free conditions. This makes it an ideal method for encapsulating sensitive
biological drugs.

Conceptual Experimental Protocol for Hydrogel
Formation via Thiol-Michael Addition

Materials:

Ethylene dimaleate

A multi-functional thiol-containing polymer (e.g., 4-arm PEG-thiol)

Phosphate-buffered saline (PBS) at a specific pH

The drug to be encapsulated

Procedure:

¢ A solution of the multi-functional thiol polymer and the drug is prepared in PBS.

» A separate solution of Ethylene dimaleate is prepared in PBS.

e The two solutions are mixed. The thiol-Michael addition reaction initiates, leading to the
formation of a crosslinked hydrogel network, entrapping the drug molecules.
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e The gelation time can be controlled by adjusting the pH of the buffer and the concentration of
the reactants.

Ethylene Dimaleate

(Maleate Groups)
Mixing in Thiol-Michael Addition, | Hydrogel Formation | o ST
Aqueous Buffer " | (Crosslinked Network) [~ 9 p

Multi-arm PEG-Thiol
(Thiol Groups)

Click to download full resolution via product page
Caption: Thiol-Michael Addition for Hydrogel Formation.

Properties of Ethylene Dimaleate-Based Hydrogels

The properties of hydrogels crosslinked with Ethylene dimaleale are expected to be influenced
by the crosslinking density.

Expected Effect of Increasing Ethylene

Property . .
Dimaleate Concentration

Swelling Ratio Decrease

Mechanical Strength Increase

Drug Release Rate Decrease

Porosity Decrease

Table 2: Expected Properties of Ethylene Dimaleate Hydrogels

Other Potential Applications

Beyond drug delivery, the reactive nature of Ethylene dimaleate suggests its utility in other
areas of materials science:
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e Unsaturated Polyester Resins: As a monomer, it can be used to produce unsaturated
polyester resins, which are widely used in composites, coatings, and molding compounds.

» Tissue Fixation: Its ability to crosslink proteins suggests a potential application as a fixative in
histology to preserve tissue architecture.

Conclusion

Ethylene dimaleale (CAS 15498-42-7) is a versatile monomer and crosslinking agent with
significant potential in polymer and materials science. Its ability to form crosslinked networks
through reactions like thiol-Michael addition makes it a particularly interesting candidate for the
development of advanced drug delivery systems, such as controlled-release hydrogels. Further
research into the specific synthesis of the monomer and the detailed characterization of its
polymers will be crucial for fully realizing its potential in pharmaceutical and biomedical
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. US2195362A - Glycol-maleic acid resin and process of making same - Google Patents
[patents.google.com]

e 2. dergipark.org.tr [dergipark.org.tr]

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethylene Dimaleate
(CAS Number 15498-42-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098352#ethylene-dimaleate-cas-number-15498-42-
7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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